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Compound of Interest

Compound Name: Sgc-gak-1

Cat. No.: B610814

Essential Safety and Handling Guide for Sgc-
gak-1

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling of Sgc-
gak-1, a potent and selective inhibitor of cyclin G-associated kinase (GAK).

Hazard Identification and Classification

Sgc-gak-1 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1]

GHS Classification:

e Acute toxicity, Oral (Category 4), H302[1]

e Acute aquatic toxicity (Category 1), H400[1]

o Chronic aquatic toxicity (Category 1), H410[1]
Precautionary Statements:

» Wash skin thoroughly after handling.[1]
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e Do not eat, drink, or smoke when using this product.

e Avoid release to the environment.

« |If swallowed, call a poison center or doctor/physician if you feel unwell.
e Rinse mouth.

e Collect spillage.

o Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is crucial to minimize exposure and ensure personal safety
when handling Sgc-gak-1.

PPE Category Recommendation

Chemical safety goggles or a face shield should
Eye Protection be worn to protect against dust particles and

potential splashes.

Nitrile gloves are recommended. Gloves should
Hand Protection be changed regularly and immediately if

contaminated.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator with a particulate

filter is advised.

) Alab coat or disposable gown should be worn to
Body Protection ]
prevent skin contact.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Sgc-gak-1
and ensuring a safe laboratory environment.
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Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form.

Avoid inhalation, and contact with eyes and skin.

Avoid the formation of dust and aerosols.

Use caution to avoid generating dust when weighing and transferring.

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.

Store at -20°C for the powder form or -80°C when in solvent.

Keep away from direct sunlight and sources of ignition.

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route

First Aid Procedure

Eye Contact

Remove any contact lenses, locate an eye-wash
station, and flush eyes immediately with large
amounts of water. Separate eyelids with fingers
to ensure adequate flushing. Promptly call a

physician.

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.

Immediately relocate self or casualty to fresh air.

If breathing is difficult, give cardiopulmonary

Inhalation o ]
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation.
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Call a physician.

Physical and Chemical Properties

Property Value

Molecular Formula C1sH17BrN20s

Molecular Weight 389.2 g/mol

CAS Number 2226517-76-4

Appearance Light yellow to yellow solid

Purity >98% (HPLC)

Solubility DMSO: 30 mg/mL, DMF: 30 mg/mL, Ethanol: 1
mg/mL

Stability Stable for at least 4 years.

Disposal Plan
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All waste materials contaminated with Sgc-gak-1 should be treated as chemical waste.
Dispose of the chemical waste in accordance with local, state, and federal regulations. Consult
your institution's environmental health and safety (EHS) department for specific disposal
protocols.

Experimental Protocols

Detailed, step-by-step experimental protocols for toxicity and reactivity studies of Sgc-gak-1
are not available in the provided search results. However, the biological activity of Sgc-gak-1
has been characterized in cell-based assays. For instance, its anti-proliferative activity was
evaluated in various prostate cancer cell lines. Researchers should refer to published literature,
such as the Journal of Medicinal Chemistry, for detailed methodologies of such experiments.

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling Sgc-gak-1 from
receipt to disposal.
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Workflow for the safe handling of Sgc-gak-1 in a laboratory setting.

After Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Sgc-gak-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610814#personal-protective-equipment-for-handling-
sgc-gak-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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